Cas no 16460-56-3 (Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-)

• Product Name: Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-
• CAS No: 16460-56-3
• MF: C₂₀H₁₈N₂
• MW: 286.370324611664
• CID: 206935
• PubChem ID: 140078
• Update Time: 2025-04-19

Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phthalazine,1,2,3,4-tetrahydro-2,3-diphenyl-
• 2,3-diphenyl-1,2,3,4-tetrahydrophthalazine
• 2,3-diphenyl-1,4-dihydrophthalazine
• DTXSID80167781
• 16460-56-3

• Inchi： 1S/C20H18N2/c1-3-11-19(12-4-1)21-15-17-9-7-8-10-18(17)16-22(21)20-13-5-2-6-14-20/h1-14H,15-16H2
• InChI Key： RTAUPKZNXSQIGT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CC2C=CC=CC=2CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.14714
• Monoisotopic Mass: 286.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 5.1

Experimental Properties

• Density: 1.16
• Boiling Point: 435.4°Cat760mmHg
• Flash Point: 191°C
• Refractive Index: 1.648
• PSA: 6.48